Cas no 2253619-69-9 ((S)?-?2,?2-?difluoro-?1-?(2-?(trifluoromethyl)?phenyl)?ethan-?1-?amine hydrochloride)

• Product Name: (S)?-?2,?2-?difluoro-?1-?(2-?(trifluoromethyl)?phenyl)?ethan-?1-?amine hydrochloride
• CAS No: 2253619-69-9
• MF: C₉H₉ClF₅N
• MW: 261.619478940964
• CID: 6553554
• Update Time: 2025-07-13

(S)?-?2,?2-?difluoro-?1-?(2-?(trifluoromethyl)?phenyl)?ethan-?1-?amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)?-?2,?2-?difluoro-?1-?(2-?(trifluoromethyl)?phenyl)?ethan-?1-?amine hydrochloride

• Inchi： 1S/C9H8F5N.ClH/c10-8(11)7(15)5-3-1-2-4-6(5)9(12,13)14;/h1-4,7-8H,15H2;1H/t7-;/m0./s1
• InChI Key： STQLRWXDMRHOJV-FJXQXJEOSA-N
• SMILES： C(C1C=CC=CC=1[C@H](N)C(F)F)(F)(F)F.Cl

Additional information on (S)?-?2,?2-?difluoro-?1-?(2-?(trifluoromethyl)?phenyl)?ethan-?1-?amine hydrochloride

Introduction to (S)-2,2-Difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine Hydrochloride (CAS No. 2253619-69-9)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride (CAS No. 2253619-69-9) stands out due to its unique structural and functional properties. This compound has garnered significant attention in recent years for its potential applications in drug design and therapeutic interventions. The detailed exploration of its chemical characteristics, pharmacological effects, and emerging research findings provides a comprehensive understanding of its significance in modern medicinal chemistry.

The molecular structure of (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride incorporates several key functional groups that contribute to its distinct chemical behavior. The presence of difluoro and trifluoromethyl substituents enhances its lipophilicity and metabolic stability, making it a promising candidate for further pharmacological investigation. Additionally, the chiral center at the amine group introduces stereoselectivity, which is crucial for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can significantly influence the bioavailability, metabolic pathways, and binding affinity of drug molecules. The incorporation of trifluoromethyl groups, in particular, has been shown to enhance the metabolic stability and binding interactions of various therapeutic agents. This has led to increased interest in compounds like (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride as potential candidates for treating a wide range of diseases.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced synthetic methodologies have been employed to achieve high yields and purity levels, ensuring that subsequent pharmacological studies are conducted with reliable materials. Techniques such as chiral resolution and asymmetric synthesis have been particularly useful in obtaining the (S)-enantiomer, which is often preferred due to its superior pharmacological profile.

Pharmacological studies on (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride have revealed intriguing insights into its potential therapeutic applications. Initial in vitro experiments have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in critical metabolic pathways. These interactions suggest that the compound may have applications in treating conditions such as inflammation, pain management, and neurodegenerative disorders.

The compound's structural features also make it an attractive scaffold for drug design. The combination of lipophilic and hydrophilic regions within its molecule allows for optimal solubility and membrane permeability, which are essential for effective drug delivery. Furthermore, the presence of fluorine atoms can be leveraged to fine-tune the pharmacokinetic properties of derivative compounds, leading to enhanced therapeutic outcomes.

Emerging research has begun to explore the potential of (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride in combination therapies. By pairing this compound with other therapeutic agents targeting different disease mechanisms, researchers aim to develop synergistic treatments that offer improved patient outcomes. Preliminary studies have shown promising results in preclinical models, indicating that such combinations could be effective against resistant or complex diseases.

The development of novel drug candidates is a lengthy and complex process that involves multiple stages of testing and validation. However, compounds like (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride offer a ray of hope by providing new molecular entities with unique properties that can address unmet medical needs. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future pharmaceutical advancements.

In conclusion, (S)-2,2-difluoro-1-(2-(trifluoromethyl)phenyl)ethan-1-amine hydrochloride (CAS No. 2253619-69-9) represents a promising area of research in medicinal chemistry. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing studies continue to expand our understanding of its potential applications, paving the way for innovative treatments across various medical disciplines.